Cas no 5513-38-2 (Glycine,N-[(phenylmethoxy)carbonyl]-, phenylmethyl ester)

• Product name: Glycine,N-[(phenylmethoxy)carbonyl]-, phenylmethyl ester
• CAS No: 5513-38-2
• MF: C₁₇H₁₇NO₄
• MW: 299.32118
• CID: 377974
• PubChem ID: 79648

Glycine,N-[(phenylmethoxy)carbonyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(phenylmethoxy)carbonyl]-, phenylmethyl ester
• Benzyl N-benzyloxycarbonylglycinate
• benzyl 2-(phenylmethoxycarbonylamino)acetate
• DTXSID50203645
• 2-phenylmethoxycarbonylamino-acetic acid benzyl ester
• EINECS 226-856-7
• NS00033244
• N-Benzyloxycarbonylglycine benzyl ester
• Benzyloxycarbonylamino-acetic acid benzyl ester
• CHEMBL103240
• SCHEMBL10081124
• STICGTUXBDFNAJ-UHFFFAOYSA-N
• 5513-38-2

• Inchi： InChI=1S/C17H17NO4/c19-16(21-12-14-7-3-1-4-8-14)11-18-17(20)22-13-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,18,20)
• InChI Key： STICGTUXBDFNAJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)CNC(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 299.11581
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 64.63